Cas no 1354953-33-5 (2-methyl-4H-chromene-3-carboxylic acid)

• Product Name: 2-methyl-4H-chromene-3-carboxylic acid
• CAS No: 1354953-33-5
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 4592555
• Update Time: 2025-10-29

2-methyl-4H-chromene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4H-chromene-3-carboxylic acid
• 4H-1-Benzopyran-3-carboxylic acid, 2-methyl-

• Inchi： 1S/C11H10O3/c1-7-9(11(12)13)6-8-4-2-3-5-10(8)14-7/h2-5H,6H2,1H3,(H,12,13)
• InChI Key： SZCPPUMVONVANF-UHFFFAOYSA-N
• SMILES： C1(C)OC2=CC=CC=C2CC=1C(O)=O

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 328.1±41.0 °C at 760 mmHg
• Flash Point: 130.7±21.1 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-methyl-4H-chromene-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-methyl-4H-chromene-3-carboxylic acid

Recent Advances in the Study of 2-Methyl-4H-chromene-3-carboxylic Acid (CAS: 1354953-33-5)

The compound 2-methyl-4H-chromene-3-carboxylic acid (CAS: 1354953-33-5) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This chromene derivative, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field of chemical biology and pharmaceutical sciences.

Recent studies have focused on the synthesis and optimization of 2-methyl-4H-chromene-3-carboxylic acid, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route utilizing palladium-catalyzed cross-coupling reactions, which achieved a 78% yield under mild conditions. This advancement addresses previous challenges associated with the compound's synthesis, such as low yields and the formation of undesirable byproducts. The study also reported the successful scale-up of this method, making it feasible for industrial applications.

In addition to synthetic improvements, researchers have investigated the biological activities of 2-methyl-4H-chromene-3-carboxylic acid. A recent in vitro study published in Bioorganic & Medicinal Chemistry Letters demonstrated the compound's potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study revealed that 2-methyl-4H-chromene-3-carboxylic acid exhibited a 50% inhibitory concentration (IC₅₀) of 1.2 µM, comparable to some commercially available COX-2 inhibitors. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents.

Further exploration of the compound's mechanism of action has been undertaken using computational modeling and molecular docking studies. A 2024 study in Computational Biology and Chemistry utilized density functional theory (DFT) calculations to elucidate the electronic properties of 2-methyl-4H-chromene-3-carboxylic acid, providing insights into its binding affinity for various biological targets. The results indicated strong interactions with key amino acid residues in the active sites of COX-2 and other relevant enzymes, corroborating the experimental findings of its inhibitory activity.

The therapeutic potential of 2-methyl-4H-chromene-3-carboxylic acid extends beyond anti-inflammatory applications. A recent preclinical study published in European Journal of Pharmacology investigated its effects on cancer cell lines, revealing significant antiproliferative activity against breast and lung cancer cells. The compound induced apoptosis via the intrinsic mitochondrial pathway, as evidenced by caspase-3 activation and cytochrome c release. These findings underscore its potential as a chemotherapeutic agent, warranting further investigation in animal models and clinical trials.

In conclusion, the latest research on 2-methyl-4H-chromene-3-carboxylic acid (CAS: 1354953-33-5) highlights its multifaceted potential in drug discovery and development. Advances in synthetic methodologies, coupled with a deeper understanding of its biological activities, position this compound as a promising candidate for further exploration. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in vivo, paving the way for its eventual translation into clinical applications.